Cas no 820238-27-5 (Isoquinoline, 8-bromo-5-propoxy-)
820238-27-5 structure
Product Name:Isoquinoline, 8-bromo-5-propoxy-
CAS No:820238-27-5
MF:C12H12BrNO
MW:266.13378238678
CID:700568
PubChem ID:69442597
Update Time:2025-04-19
Isoquinoline, 8-bromo-5-propoxy- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 8-bromo-5-propoxy-
- 8-bromo-5-propoxyisoquinoline
- 820238-27-5
- ZEJRURRSILWEAX-UHFFFAOYSA-N
- SCHEMBL5440998
- DTXSID70740522
- 8-bromo-5-propoxy-isoquinoline
-
- Inchi: 1S/C12H12BrNO/c1-2-7-15-12-4-3-11(13)10-8-14-6-5-9(10)12/h3-6,8H,2,7H2,1H3
- InChI Key: ZEJRURRSILWEAX-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2C=CN=CC=21)OCCC
Computed Properties
- Exact Mass: 265.01023g/mol
- Monoisotopic Mass: 265.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 22.1Ų
Isoquinoline, 8-bromo-5-propoxy- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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